Cas no 1385283-43-1 (N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide)

• Product Name: N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide
• CAS No: 1385283-43-1
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5833343
• PubChem ID: 72018862
• Update Time: 2025-06-13

N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1385283-43-1
• EN300-26606660
• N-METHYL-2-(METHYLSULFANYL)-N-(2-OXO-1-PHENYLPYRROLIDIN-3-YL)PYRIDINE-4-CARBOXAMIDE
• Z1175177522
• AKOS016917891
• N-Methyl-2-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-4-carboxamide
• N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide

• Inchi： 1S/C18H19N3O2S/c1-20(17(22)13-8-10-19-16(12-13)24-2)15-9-11-21(18(15)23)14-6-4-3-5-7-14/h3-8,10,12,15H,9,11H2,1-2H3
• InChI Key： UKWCWNCKKUVVLS-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(N(C)C1C(N(C2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.8Ų

Additional information on N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide

Comprehensive Overview of N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide (CAS No. 1385283-43-1)

N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide (CAS No. 1385283-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridine-carboxamide derivatives, which are known for their versatility in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, as it exhibits promising characteristics for targeting specific biological pathways.

The compound's structure features a pyridine core substituted with a methylsulfanyl group and a pyrrolidinone moiety, which contributes to its distinct chemical behavior. Its N-methyl and phenyl groups further enhance its stability and solubility, making it a candidate for various medicinal chemistry applications. Recent studies have explored its potential as a kinase inhibitor, a topic of high interest in oncology and autoimmune disease research. The ability of N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide to modulate enzyme activity has positioned it as a subject of ongoing preclinical investigations.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems. The rise of personalized medicine and precision oncology has increased the need for compounds like CAS No. 1385283-43-1, which can be tailored to interact with specific proteins or receptors. Additionally, its synthetic accessibility and structural modularity make it a valuable scaffold for high-throughput screening and lead optimization in drug development pipelines.

From a synthetic chemistry perspective, the preparation of N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers have optimized these processes to improve yield and purity, ensuring reproducibility for industrial and academic applications. The compound's spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, facilitating its identification and characterization in laboratory settings.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its pyrrolidinone component may influence neurotransmitter systems, sparking investigations into its applicability for neurological disorders. This aligns with broader trends in CNS drug development, where researchers seek novel molecules to address unmet medical needs in conditions like Alzheimer's disease and Parkinson's disease.

Environmental and toxicological profiles of CAS No. 1385283-43-1 are also under scrutiny, as regulatory agencies emphasize the importance of green chemistry and sustainable synthesis. The compound's biodegradability and ecotoxicity are critical factors for its adoption in commercial applications. Recent advancements in computational chemistry have enabled predictive modeling of its environmental impact, reducing the need for extensive animal testing.

In summary, N-Methyl-2-(methylsulfanyl)-N-(2-oxo-1-phenylpyrrolidin-3-YL)pyridine-4-carboxamide (CAS No. 1385283-43-1) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound may unlock new opportunities in therapeutic development and industrial chemistry, solidifying its place in the scientific community.